Cas no 54649-04-6 (4-(4-bromophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione)

4-(4-bromophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione structure
54649-04-6 structure
Product Name:4-(4-bromophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione
CAS No:54649-04-6
MF:C18H15BrN4S
MW:399.307501077652
CID:1593403
PubChem ID:3041671
Update Time:2025-04-21

4-(4-bromophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

    • 4-(4-bromophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione
    • 2,4-Dihydro-4-(4-bromophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-3H-1,2,4-triazole-3-thione
    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(4-bromophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-
    • AC1MIBP0
    • CTK5A2073
    • AG-F-90333
    • LS-156169
    • 2,4-Dihydro-4-(4-bromophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-3H-1,2,4-triazole-3-thione; 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(4-bromophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-; AC1MIBP0; CTK5A2073; AG-F-90333; LS-156169;
    • 54649-04-6
    • DTXSID40203098
    • Inchi: 1S/C18H15BrN4S/c1-11-15(14-4-2-3-5-16(14)20-11)10-17-21-22-18(24)23(17)13-8-6-12(19)7-9-13/h2-9,20H,10H2,1H3,(H,22,24)
    • InChI Key: XWROEPWYPUSRKR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1C(NN=C1CC1=C(C)NC2C=CC=CC1=2)=S

Computed Properties

  • Exact Mass: 398.02025
  • Monoisotopic Mass: 398.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 75.5Ų

Experimental Properties

  • Density: 1.57
  • Boiling Point: 561.7°C at 760 mmHg
  • Flash Point: 293.5°C
  • Refractive Index: 1.748
  • PSA: 43.42
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